3-(Cyclohexyloxy)benzaldehyde
Description
3-(Cyclohexyloxy)benzaldehyde (CAS No. 1019446-59-3) is an aromatic aldehyde derivative with the molecular formula C₁₄H₁₈O₂ and a molecular weight of 218.29 g/mol . The compound features a benzaldehyde core substituted with a cyclohexyloxy group at the 3-position. It serves as a key intermediate in synthesizing bioactive molecules, though specific applications are less documented than its structural analogs.
Properties
CAS No. |
67698-56-0 |
|---|---|
Molecular Formula |
C13H16O2 |
Molecular Weight |
204.26 g/mol |
IUPAC Name |
3-cyclohexyloxybenzaldehyde |
InChI |
InChI=1S/C13H16O2/c14-10-11-5-4-8-13(9-11)15-12-6-2-1-3-7-12/h4-5,8-10,12H,1-3,6-7H2 |
InChI Key |
ANZNSMSDNDIFIQ-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)OC2=CC=CC(=C2)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
Comparative Challenges :
- Substituent Reactivity : Electron-withdrawing groups (e.g., trifluoromethoxy) may require harsher conditions for alkylation .
- Purification : Bulky substituents (e.g., cyclohexyloxy) necessitate gradient column chromatography for isolation .
Pharmacological Potential
Benzaldehyde derivatives exhibit diverse bioactivities:
- Constrictive Properties : Pyrrole-2-carbaldehyde hydrazones show ileal muscle contraction (0.48 Hz frequency in vitro) .
- Anticancer Activity : Hydroxybenzaldehydes are precursors to antitumor agents, with methoxy/ethoxy groups modulating efficacy .
- Bioavailability : The cyclohexyloxy group’s lipophilicity may enhance blood-brain barrier penetration compared to polar substituents (e.g., hydroxy) .
Industrial and Market Considerations
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